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Compound of Interest

Compound Name: Diisooctyl adipate

Cat. No.: B073825

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of diisooctyl adipate
(DIOA), a widely used plasticizer and emollient. While extensive quantitative solubility data in a
broad range of organic solvents is not readily available in public literature, this document
consolidates the existing qualitative and quantitative information.[1] Furthermore, it presents a
detailed experimental protocol for determining the solubility of DIOA in a laboratory setting,
empowering researchers to generate specific data for their unique applications.

Physicochemical Properties of Diisooctyl Adipate

Understanding the physicochemical properties of diisooctyl adipate is fundamental to
interpreting its solubility characteristics. DIOA is a diester of adipic acid and isooctyl alcohol. Its
structure, featuring a nonpolar hydrocarbon backbone and two polar ester groups, dictates its
interaction with various solvents.[1]

Table 1: Physicochemical Properties of Diisooctyl Adipate
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Property Value

Molecular Formula C22H4204

Molecular Weight 370.57 g/mol [1]

Appearance Colorless, oily liquid[1]

Density Approximately 0.930 g/cms3 at 20°C[2]
Boiling Point 205-220°C at 4 Torr[2]

Melting Point -70°C[2]

Flash Point 168.9 + 17.4°C[2]

Refractive Index Approximately 1.451[2]

Solubility Profile of Diisooctyl Adipate

Diisooctyl adipate's dual chemical nature—a long, nonpolar hydrocarbon chain with polar
ester functionalities—results in broad miscibility with many organic solvents while having very
low solubility in water.[1][3]

Quantitative solubility data for diisooctyl adipate in various organic solvents is sparse in
publicly accessible literature. However, its solubility in water has been estimated.

Table 2: Quantitative Solubility of Diisooctyl Adipate in Water

Solvent Temperature (°C) Solubility

0.0005452 mg/L (estimated)[4]
[5]

Water 25

Qualitative assessments indicate that diisooctyl adipate is soluble in a variety of common
organic solvents.

Table 3: Qualitative Solubility of Diisooctyl Adipate in Various Solvents
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Solvent Solubility

Ethanol Soluble[3]

Ether Soluble[3]

Hydrocarbons Soluble[3]

Alcohol Soluble[5]

Water Insoluble/Negligible[3][6][7]

Experimental Protocol for Solubility Determination

The isothermal saturation method is a robust and widely utilized technique for determining the
equilibrium solubility of a compound in a solvent at a constant temperature.[1] This section
details a protocol for determining the solubility of diisooctyl adipate.

Diisooctyl adipate

e Solvent of interest

e Analytical balance

e Glass vials with screw caps

o Constant temperature shaker or incubator

o Syringes and syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks

e Analytical instrument (e.g., GC-FID, HPLC, or gravimetric analysis setup)

The following diagram illustrates the logical workflow for determining the solubility of diisooctyl
adipate.
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Experimental workflow for solubility determination.
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Preparation of Saturated Solution: In several glass vials, add a known mass of the chosen
solvent. To each vial, add an excess amount of diisooctyl adipate to ensure that a saturated
solution is formed with some undissolved DIOA remaining.[1]

Equilibration: Securely cap the vials and place them in a constant temperature shaker or
incubator. Agitate the samples for a sufficient period to reach equilibrium. A minimum of 24-
48 hours is recommended as a starting point, but the optimal time should be determined
experimentally by observing when the concentration of DIOA in the solvent plateaus.[1]

Sampling: Once equilibrium is achieved, cease agitation and allow the vials to remain
undisturbed at the constant temperature for several hours to permit the undissolved DIOA to
settle. Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately
attach a syringe filter to the syringe and filter the aliquot into a clean, pre-weighed vial. This
step is crucial for removing any undissolved microparticles.[1]

Quantification: The concentration of DIOA in the saturated solution can be determined using
one of the following methods:

o Gravimetric Analysis (for non-volatile solvents):

1. Accurately weigh the vial containing the filtered saturated solution to determine the total
mass of the solution.

2. Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a
temperature below the boiling point of DIOA until a constant weight is achieved.

3. Weigh the vial with the remaining DIOA. The mass of the dissolved DIOA is the
difference between this weight and the initial weight of the empty vial.

4. The mass of the solvent is the difference between the total mass of the solution and the
mass of the dissolved DIOA.

5. Express the solubility in appropriate units, such as g of DIOA per 100 g of solvent.[1]

o Instrumental Analysis (for volatile solvents):
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1. Accurately weigh the vial containing the filtered aliquot to determine the mass of the
saturated solution.

2. Dilute the aliquot with a known volume of the pure solvent in a volumetric flask to a
concentration within the linear range of the analytical instrument.

3. Analyze the diluted sample using a pre-calibrated analytical method, such as Gas
Chromatography with a Flame lonization Detector (GC-FID) or High-Performance Liquid
Chromatography (HPLC).

4. Determine the concentration of DIOA in the diluted sample from the calibration curve.

5. Back-calculate the original concentration in the saturated solution, accounting for the
dilution factor. Express the solubility in desired units (e.g., g/100 mL or g/100 g).[1]

Conclusion

Diisooctyl adipate exhibits broad solubility in a variety of common organic solvents and
negligible solubility in water, characteristics that are central to its utility in numerous industrial
and research applications.[1][3][6][7] While there is a notable scarcity of publicly available
guantitative solubility data, this guide provides the available qualitative information and a
detailed, practical experimental protocol for the quantitative determination of DIOA solubility via
the isothermal saturation method. By following this protocol, researchers can generate the
precise data required for their specific formulation, purification, and research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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